1-(2-Methylmorpholin-3-yl)propan-1-one

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-(2-methylmorpholin-3-yl)propan-1-one
• InChI: InChI=1S/C8H15NO2/c1-3-7(10)8-6(2)11-5-4-9-8/h6,8-9H,3-5H2,1-2H3
• InChI Key: WBJFFAKQFZDTDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1C(OCCN1)C

Description

1-(2-Methylmorpholin-3-yl)propan-1-one is a chemical compound with the molecular formula C8H15NO2 It is a morpholine derivative, which means it contains a morpholine ring—a six-membered ring with one nitrogen atom and one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methylmorpholin-3-yl)propan-1-one typically involves the reaction of 2-methylmorpholine with propanone under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are continuously fed, and the product is continuously removed. This process ensures a steady supply of the compound and allows for efficient production. The use of advanced purification techniques, such as distillation and crystallization, ensures that the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methylmorpholin-3-yl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form alcohols or other reduced derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

1-(2-Methylmorpholin-3-yl)propan-1-one has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Methylmorpholin-3-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Methylmorpholin-2-yl)propan-1-one
• 1-(2-Methylmorpholin-4-yl)propan-1-one
• 3-(2-Methylmorpholin-4-yl)propan-1-ol

Uniqueness

1-(2-Methylmorpholin-3-yl)propan-1-one is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications.